Cas no 2229575-09-9 ({1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanol)

• Product Name: {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanol
• CAS No: 2229575-09-9
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6450440
• PubChem ID: 165699163
• Update Time: 2025-10-05

{1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanol
• 2229575-09-9
• {1-[(5-methyl-1,2-oxazol-4-yl)methyl]cyclopropyl}methanol
• EN300-1832909

• Inchi： 1S/C9H13NO2/c1-7-8(5-10-12-7)4-9(6-11)2-3-9/h5,11H,2-4,6H2,1H3
• InChI Key： BUSZBJAVQISSPS-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=NOC=2C)CC1

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3Ų

Additional information on {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanol

Introduction to {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanol (CAS No. 2229575-09-9)

{1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanol} is a fascinating compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number {2229575-09-9}, represents a promising scaffold for the development of novel therapeutic agents. Its structural features, particularly the presence of a cyclopropyl ring and an oxazole moiety, make it a candidate for further exploration in drug discovery programs.

The cyclopropyl group is a key structural element in this molecule, contributing to its potential pharmacological properties. Cyclopropyl-containing compounds have been extensively studied due to their ability to enhance binding affinity and metabolic stability. In particular, the cyclopropylmethyl side chain in {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanol suggests that this compound may exhibit favorable pharmacokinetic profiles, which are crucial for the development of effective drugs.

The oxazole ring is another critical component of this compound, providing a heterocyclic framework that is known to be present in many biologically active molecules. Oxazoles have been reported to possess various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 5-methyl substituent on the oxazole ring further modulates its electronic and steric properties, potentially influencing its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These computational studies have suggested that {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanol may interact with proteins involved in critical biological pathways. For instance, preliminary docking studies have indicated potential binding to enzymes such as kinases and proteases, which are often implicated in disease mechanisms.

In the realm of drug discovery, the synthesis of novel scaffolds like {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanol is essential for overcoming resistance and improving therapeutic outcomes. The structural diversity offered by this compound could lead to the identification of new lead compounds with improved efficacy and reduced side effects. Additionally, the use of advanced synthetic methodologies has allowed for the efficient preparation of this molecule, paving the way for rapid exploration of its pharmacological potential.

The oxazole moiety in particular has been the focus of numerous synthetic studies aimed at developing versatile intermediates for drug development. The 5-methyl substituent enhances the reactivity of the oxazole ring, making it more amenable to functionalization. This property has been exploited in various synthetic strategies to introduce additional pharmacophoric elements into the molecule. Such modifications can fine-tune the biological activity and selectivity of {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanol and its derivatives.

Moreover, the cyclopropyl group's unique electronic properties contribute to the overall pharmacological profile of this compound. The strained ring system of cyclopropanes often enhances their interaction with biological targets due to their ability to adopt multiple conformations upon binding. This conformational flexibility can improve binding affinity and reduce off-target effects, making {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanol a promising candidate for further development.

Recent research has also highlighted the importance of stereochemistry in determining the biological activity of heterocyclic compounds. The presence of chiral centers in {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanol suggests that enantiomerically pure forms could exhibit enhanced potency and selectivity. The synthesis of such enantiomerically pure compounds is now more feasible due to advances in asymmetric catalysis and chiral resolution techniques.

In conclusion, {1-(5-methyl-1,2-oxazol-4-yl)methylcyclopropyl}methanol (CAS No. 2229575-09-9) represents a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of a cyclopropyl ring and an oxazole moiety makes it a valuable scaffold for drug discovery efforts. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a significant role in the development of novel therapeutic agents.